N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide

• IUPAC Name: N-(2,5-dioxopyrrol-1-yl)-2,2-diphenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C20H16N2O3/c23-17-11-12-18(24)22(17)21-19(25)16-13-20(16,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-12,16H,13H2,(H,21,25)
• InChI Key: TWUUQFIURNUTAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NN4C(=O)C=CC4=O
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

• Synthesis Methods : The synthesis of compounds similar to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide often involves reactions such as 1,3-dipolar cycloaddition and subsequent rearrangements under mild conditions without a catalyst (Liu et al., 2014).

Molecular Structure Analysis

• Crystal and Molecular Structure : X-ray diffraction studies have been used to investigate the crystal and molecular structure of similar compounds, revealing details about intermolecular hydrogen bonds and crystal packing (Aliev et al., 2001).

Chemical Reactions and Properties

• Reactivity and Chemical Interactions : The compounds closely related to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide demonstrate varied reactivity, which can be studied through methods such as 1,3-dipolar cycloaddition reactions (Cheng et al., 2012).

Physical Properties Analysis

• Solubility and Melting Point : These properties are crucial for understanding the compound's behavior under different conditions, although specific data for this compound was not found in the searched papers.

Chemical Properties Analysis

• Acid Dissociation Constants : These constants, important for understanding the compound's behavior in different pH environments, were determined for similar compounds using potentiometric titration methods (Nural et al., 2018).

Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, demonstrating potential antidepressant and nootropic agents. This research showcases the application of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in developing CNS active agents for therapeutic use (Asha B. Thomas, R. Nanda, L. Kothapalli, & S. C. Hamane, 2016).

Novel Antidiarrheal Agents

Research on 3,3-Diphenyl-3-(2-alkyl-1,3,4-oxadiazol-5-yl)propylcycloalkylamines highlighted a novel series of antidiarrheal agents, demonstrating the chemical versatility and potential pharmacological applications of compounds related to N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2,2-diphenylcyclopropanecarboxamide (G. Adelstein, C. Yen, E. Dajani, & R. G. Bianchi, 1976).

Heterobifunctional Coupling Agent Synthesis

An efficient synthesis approach for a heterobifunctional coupling agent critical for chemoselective conjugation of proteins and enzymes was developed. This research underscores the importance of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in bioconjugation and the preparation of biochemical tools (R. E. Reddy, Yon-Yih Chen, Donald D. Johnson, G. Beligere, S. Rege, You Pan, & J. Thottathil, 2005).

Smart Window Application

A study on the smart window application of a new hydrazide type SNS derivative illustrates the potential of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in material science, particularly in enhancing the optical properties and durability of smart windows (T. Soğancı, M. Ak, Emrah Giziroğlu, & H. C. Soyleyici, 2016).

Novel Arylazothiazole Disperse Dyes

Research into the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers highlights the application of N-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-related compounds in the textile industry, demonstrating their potential as high-efficiency dyes with antibacterial and antitumor activities (M. Khalifa, S. Abdel‐Hafez, A. A. Gobouri, & M. I. Kobeasy, 2015).

Safety and Hazards

Without specific safety data, it’s hard to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.